1-[(3S,4R)-3-Amino-4-(2-fluorophenyl)pyrrolidin-1-yl]-2-(2-tert-butyltetrazol-5-yl)ethanone;hydrochloride

• IUPAC Name: 1-[(3S,4R)-3-amino-4-(2-fluorophenyl)pyrrolidin-1-yl]-2-(2-tert-butyltetrazol-5-yl)ethanone;hydrochloride
• InChI: InChI=1S/C17H23FN6O.ClH/c1-17(2,3)24-21-15(20-22-24)8-16(25)23-9-12(14(19)10-23)11-6-4-5-7-13(11)18;/h4-7,12,14H,8-10,19H2,1-3H3;1H/t12-,14+;/m0./s1
• InChI Key: KIVZGKNINUEEMU-DSHXVJGRSA-N
• Canonical SMILES: CC(C)(C)N1N=C(N=N1)CC(=O)N2CC(C(C2)N)C3=CC=CC=C3F.Cl
• Isomeric SMILES: CC(C)(C)N1N=C(N=N1)CC(=O)N2C[C@H]([C@@H](C2)N)C3=CC=CC=C3F.Cl
• Molecular Formula: C17H24ClFN6O
• Molecular Weight: 382.9 g/mol
• CAS No.: 2416218-69-2

Description

1-[(3S,4R)-3-Amino-4-(2-fluorophenyl)pyrrolidin-1-yl]-2-(2-tert-butyltetrazol-5-yl)ethanone;hydrochloride is a useful research compound. Its molecular formula is C17H24ClFN6O and its molecular weight is 382.87. The purity is usually 95%.
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Scientific Research Applications

Analytical Characterization of New Psychoactive Substances (NPS)

A study focused on the identification and analytical characterization of seven new psychoactive substances (NPS) using 1H NMR spectroscopy, GC-MS, and UPLC-MS/MS to resolve a complex toxicological case. The study highlights the utility of advanced analytical techniques in identifying unknown compounds, which could be relevant for studying new chemical entities such as the one mentioned (Ameline et al., 2019).

Environmental Exposure Studies

Research on environmental exposure to organophosphorus and pyrethroid pesticides in children demonstrated the importance of assessing exposure to potentially harmful chemicals. Techniques used in these studies, such as liquid chromatography/tandem mass spectrometry, could be applicable for investigating the environmental impact and biological interactions of new chemical compounds (Babina et al., 2012).

Drug Metabolism and Disposition

A detailed study on the metabolism and disposition of BMS-690514, an ErbB/Vascular Endothelial Growth Factor Receptor inhibitor, in humans, illustrates the complex pathways involved in drug metabolism and excretion. This research outlines methodologies that could be relevant for studying the pharmacokinetics of novel compounds (Christopher et al., 2010).

Human Biomonitoring

Investigations into human urinary excretion of non-persistent environmental chemicals provide a framework for biomonitoring studies. Understanding the human body's handling of chemical exposures is crucial for evaluating the safety and impact of new chemicals on health (Frederiksen et al., 2014).